N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide

• IUPAC Name: N-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-prop-2-enylfuran-2-carboxamide
• InChI: InChI=1S/C17H14ClN3O3/c1-2-9-21(17(22)14-4-3-10-23-14)11-15-19-16(20-24-15)12-5-7-13(18)8-6-12/h2-8,10H,1,9,11H2
• InChI Key: FQYJNBVOCODJMH-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC1=NC(=NO1)C2=CC=C(C=C2)Cl)C(=O)C3=CC=CO3
• Molecular Formula: C17H14ClN3O3
• Molecular Weight: 343.8 g/mol

Description

N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide (AC-5216) is a novel compound that has been synthesized for scientific research purposes. It is a member of the oxadiazole family of compounds and has shown potential as a therapeutic agent for various diseases.

Mechanism of Action

The exact mechanism of action of N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, inhibit cell proliferation, and induce apoptosis in cancer cells. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide in lab experiments is its relatively low toxicity compared to other compounds. This allows for higher doses to be used without causing harm to cells or animals. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy in certain diseases.

Future Directions

There are several future directions for research on N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide. One area of interest is its potential as a treatment for Alzheimer's disease and other neurodegenerative disorders. Another area of interest is its potential as a treatment for cancer, particularly in combination with other anti-cancer drugs. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide involves the reaction of 4-chlorobenzyl chloride with 3-amino-1,2,4-oxadiazole in the presence of sodium hydride. The resulting intermediate is then reacted with furfurylamine to yield this compound.

Scientific Research Applications

N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide has been extensively studied for its potential as a therapeutic agent for various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-convulsant properties. It has also been studied for its potential as a treatment for Alzheimer's disease and other neurodegenerative disorders.